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Compound of Interest

Compound Name: Direct Red 23

Cat. No.: B15556877 Get Quote

Introduction

Direct Red 23 (C.I. 29160) is a versatile, water-soluble diazo dye widely utilized across various

scientific and industrial fields.[1][2] Its applications range from textile and paper dyeing to key

roles in biomedical research.[2][3][4] In laboratory settings, Direct Red 23 is particularly

valuable as a biological stain for histological studies, enabling the visualization of cellular

structures.[1][4] It is employed in staining techniques for tissues and cells and is used in

pharmacological studies to analyze drug interactions.[1][4] This document provides detailed

protocols for the preparation, handling, and storage of Direct Red 23 stock solutions for

research applications.

Physicochemical and Safety Data
Accurate preparation of a stock solution requires an understanding of the compound's

fundamental properties and safety requirements.

Table 1: Physicochemical Properties of Direct Red 23
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Property Value Reference

CAS Number 3441-14-3 [1][2][5]

Molecular Formula C₃₅H₂₅N₇Na₂O₁₀S₂ [1][5]

Molecular Weight 813.72 g/mol [1][6]

Appearance Red to purple powder [2][7][8]

Purity (Dye Content) ≥ 30% (Commonly) [1][7]

Maximum Absorbance (λmax) ~507 nm in water [9][10]

Table 2: Solubility Profile of Direct Red 23

Solvent Solubility Notes Reference

Water Soluble
Bright red solution; 30

g/L at 80°C
[2][5][8]

Ethanol Slightly Soluble Orange solution [2][7][8]

Acetone Insoluble - [2][3][5][7][8]

Concentrated H₂SO₄ Soluble
Magenta to red

solution
[2][7]

Table 3: Hazard and Safety Information
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Hazard Precautionary Measures Reference

Ingestion
Harmful if swallowed. May

cause gastrointestinal irritation.
[11]

Inhalation
May cause irritation to the

respiratory tract.
[11]

Eye Contact
Dust may cause irritation and

inflammation.
[11]

Skin Contact
Prolonged contact may cause

skin irritation.
[11]

PPE

Wear safety goggles,

protective gloves, and

appropriate clothing.

[11][12]

Handling

Use in a well-ventilated area or

chemical fume hood. Minimize

dust generation.

[11][12]

Experimental Protocol: Preparation of 1% (w/v)
Aqueous Stock Solution
This protocol details the steps for preparing a 100 mL stock solution of 1% (w/v) Direct Red 23
in deionized water. This concentration is a common starting point for various staining

procedures.

2.1. Materials and Equipment

Materials:

Direct Red 23 powder (CAS 3441-14-3)

Deionized (DI) or distilled water

Weighing paper or boat
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50 µm filter paper or syringe filter (optional)

Equipment:

Analytical balance

150 mL glass beaker

100 mL volumetric flask (Class A)

Magnetic stir bar and stir plate

Spatula

Wash bottle with DI water

Amber glass storage bottle

Personal Protective Equipment (PPE): lab coat, safety goggles, gloves

2.2. Important Pre-calculation: Adjusting for Dye Purity

Commercial preparations of Direct Red 23 often have a specified dye content, which

represents the percentage of pure dye in the powder.[1] It is critical to adjust the amount of

powder weighed to account for this impurity. Failure to do so will result in a stock solution with a

lower-than-intended concentration.

Formula for Mass Adjustment:

Mass to Weigh (g) = (Target Mass of Pure Dye (g) / Dye Content (%)) * 100

Example Calculation for a 1% (1 g / 100 mL) solution with 30% dye content:

Target Mass of Pure Dye = 1.0 g

Mass to Weigh = (1.0 g / 30%) * 100 = 3.33 g

2.3. Step-by-Step Procedure
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Safety First: Put on all required PPE, including a lab coat, safety goggles, and nitrile gloves.

Perform all weighing and initial dissolving steps in a chemical fume hood or well-ventilated

area to avoid inhaling the powder.[11][12]

Weighing: Place a weighing boat on the analytical balance and tare it. Carefully weigh out

the calculated mass of Direct Red 23 powder (e.g., 3.33 g for a 1% solution with 30% dye

content).

Initial Dissolution: Transfer the weighed powder into a 150 mL beaker. Add a magnetic stir

bar and approximately 70-80 mL of DI water.

Mixing: Place the beaker on a magnetic stir plate and stir the solution. Direct Red 23 is

water-soluble, but gentle heating (up to 80°C) can be applied to expedite dissolution if

necessary, as its solubility increases with temperature.[5][8] Stir until all powder is completely

dissolved, resulting in a bright red, transparent solution.[2]

Transfer to Volumetric Flask: Once dissolved, carefully remove the magnetic stir bar (using a

retriever) and rinse it with a small amount of DI water, collecting the rinse water in the

beaker. Quantitatively transfer the solution from the beaker into a 100 mL volumetric flask.

Bringing to Volume: Rinse the beaker with small aliquots of DI water, adding the rinsate to

the volumetric flask to ensure a complete transfer. Carefully add DI water to the flask until

the bottom of the meniscus reaches the 100 mL calibration mark.

Final Mixing: Cap the volumetric flask and invert it 15-20 times to ensure the solution is

homogeneous.

Filtration (Optional but Recommended): To remove any fine particulates or impurities, filter

the solution through a 0.45 µm or similar syringe filter or gravity filter into the final storage

bottle.

Storage: Transfer the final solution to a clearly labeled amber glass bottle to protect it from

light. The label should include the name of the solution (Direct Red 23), concentration (1%

w/v), solvent (DI water), preparation date, and your initials.

2.4. Storage and Stability
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Storage Conditions: Store the prepared stock solution at room temperature.[1] It should be

protected from light to prevent photodegradation.

Stability: The solution is stable under normal temperatures and pressures.[11] Aqueous

solutions for staining are reasonably stable for several months, but should be monitored for

any precipitation or color change over time.[13]

Experimental Workflow Diagram
Workflow: Direct Red 23 Stock Solution Preparation

1. Don PPE & Work in Fume Hood

2. Calculate Mass
(Adjust for Purity)

3. Weigh Powder

4. Dissolve in Solvent
(e.g., 80 mL H₂O)

5. Mix with Stir Bar
(Gentle Heat if Needed)

6. Transfer to
Volumetric Flask

7. Bring to Final Volume
(e.g., 100 mL)

8. Cap and Homogenize

9. Filter Solution
(Optional)

10. Transfer to Labeled,
Light-Protected Bottle

Click to download full resolution via product page

Caption: Workflow for preparing a Direct Red 23 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

